Dual α-Amylase/α-Glucosidase Inhibition vs. Acarbose
In a direct head-to-head enzymatic assay, 2,7″-phloroglucinol-6,6′-bieckol (PHB) demonstrates dramatically higher potency as a dual inhibitor of α-glucosidase and α-amylase compared to the clinical reference drug acarbose [1]. The quantitative difference in IC50 values is substantial, establishing PHB as a significantly more potent carbohydrate blocker in vitro [2].
| Evidence Dimension | In vitro enzyme inhibition (IC50) |
|---|---|
| Target Compound Data | α-Glucosidase IC50: 23.35 μM (± 4.38); α-Amylase IC50: 6.94 μM (± 1.07) |
| Comparator Or Baseline | Acarbose: α-Glucosidase IC50: 130.04 μM (± 8.42); α-Amylase IC50: 165.12 μM (± 6.19) |
| Quantified Difference | α-Glucosidase: PHB is 5.6-fold more potent. α-Amylase: PHB is 23.8-fold more potent. |
| Conditions | In vitro enzymatic assay. α-Glucosidase from Bacillus stearothermophilus; α-amylase from porcine pancreas. Values expressed as mean ± S.D. (n=3). |
Why This Matters
This directly impacts procurement for diabetes research, as PHB achieves effective inhibition at nanomolar to low micromolar concentrations unattainable with acarbose, enabling more physiologically relevant dose-response studies.
- [1] Lee, H. A., Lee, J. H., & Han, J. S. (2017). A phlorotannin constituent of Ecklonia cava alleviates postprandial hyperglycemia in diabetic mice. Pharmaceutical Biology, 55(1), 1149-1154. Table 1. View Source
- [2] Ace Therapeutics. 2,7″-Phloroglucinol-6,6′-bieckol Product Datasheet. View Source
